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Compound of Interest

Compound Name:
(1R,2S)-2-Aminocyclopentanol

hydrochloride

Cat. No.: B111749 Get Quote

(1R,2S)-2-Aminocyclopentanol hydrochloride is a versatile chiral building block valued in

pharmaceutical research and asymmetric synthesis. Its rigid cyclopentane framework and the

cis-relationship between the amino and hydroxyl groups make it a powerful tool for inducing

stereoselectivity in chemical reactions. This compound serves as a crucial intermediate for

creating enantiomerically pure molecules, which is a critical requirement in drug development

to ensure therapeutic efficacy and minimize potential side effects.[1][2]

The primary application of (1R,2S)-2-aminocyclopentanol lies in its conversion into chiral

auxiliaries. Chiral auxiliaries are covalently attached to a substrate molecule to control the

stereochemical outcome of a subsequent reaction. After the desired stereochemistry is

established, the auxiliary can be cleaved and recovered. This aminocyclopentanol derivative

has been effectively used to create oxazolidinone auxiliaries for highly diastereoselective

alkylation and aldol reactions.[2]

Beyond its role in chiral auxiliaries, this building block is also utilized in the synthesis of

complex biologically active molecules and as a precursor for chiral ligands in metal-catalyzed

asymmetric reactions.[3] Its hydrochloride salt form enhances stability and solubility, simplifying

its handling and integration into various synthetic routes.[1]
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A clear understanding of the physicochemical properties of (1R,2S)-2-Aminocyclopentanol
hydrochloride is essential for its effective use in synthesis.

Property Value

CAS Number 137254-03-6[4]

Molecular Formula C₅H₁₂ClNO[4]

Molecular Weight 137.61 g/mol [4]

Appearance White to light yellow solid

Purity ≥97%[4]

Storage Store at room temperature[4]

Core Applications and Utility
The utility of (1R,2S)-2-Aminocyclopentanol hydrochloride stems from its ability to be

transformed into various chiral intermediates, primarily chiral auxiliaries and ligands, which then

guide the stereochemistry of subsequent reactions to produce enantiomerically pure target

molecules for pharmaceutical development.
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Utility of (1R,2S)-2-Aminocyclopentanol HCl.

Experimental Protocols
The following protocols are adapted from literature and demonstrate the use of the enantiomer,

(1S,2R)-2-aminocyclopentan-1-ol, in forming a chiral auxiliary and its subsequent use in

asymmetric synthesis.[2] The procedures are directly applicable to the (1R,2S)-enantiomer,

which would lead to the opposite enantiomers of the final products.

Protocol 1: Preparation of Chiral Auxiliary (4R,5S)-
cyclopentano[d]oxazolidin-2-one
This protocol details the synthesis of the key chiral auxiliary from the aminocyclopentanol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b111749?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC6207082/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b111749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis of Oxazolidinone Auxiliary

Start:
(1S,2R)-2-aminocyclopentan-1-ol

+ Ethyl Chloroformate

React in THF/H2O
with NaOH (aq)

Stir for 1 hour
at 23°C

Cool to 0°C and
acidify with HCl (aq) to pH 3

Extract with
Ethyl Acetate

Dry over Na2SO4
and Evaporate

Product:
(4R,5S)-cyclopentano[d]oxazolidin-2-one

Click to download full resolution via product page

Workflow for Chiral Auxiliary Synthesis.

Methodology:

To a stirred solution of (1S,2R)-2-aminocyclopentan-1-ol ethyl ester (2.08 g, 13.1 mmol) in

THF (2 mL) at 23°C, add 1 M aqueous NaOH solution (26.2 mL).[2]

Stir the resulting mixture for 1 hour.

Cool the reaction mixture to 0°C and carefully acidify with 1 N aqueous HCl to a pH of 3.[2]

Extract the mixture thoroughly with ethyl acetate (3 x 25 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, and evaporate the solvent under

reduced pressure to yield the crude product.

Purify the product via silica gel chromatography to obtain (4R,5S)-cyclopentano[d]oxazolidin-

2-one.

Protocol 2: Asymmetric Aldol Reaction
This protocol describes the use of the chiral auxiliary in an asymmetric aldol reaction to

produce syn-aldol products with high diastereoselectivity.
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Asymmetric Aldol Reaction Workflow

Start:
N-acyloxazolidinone

Dissolve in THF,
cool to -78°C

Add Bu2BOTf and
Et3N, stir for 1h

Add Aldehyde,
stir for 6h (-78 to -40°C)

Quench with pH 7
buffer and H2O2

Extract with
Ether

Purify via
Chromatography

Product:
Syn-aldol adduct
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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